2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone

• IUPAC Name: 2-methyl-4-(4-phenylpiperazine-1-carbonyl)phthalazin-1-one
• InChI: InChI=1S/C20H20N4O2/c1-22-19(25)17-10-6-5-9-16(17)18(21-22)20(26)24-13-11-23(12-14-24)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key: JWWXLXKGSMIYAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone is a chemical compound that belongs to the class of phthalazine derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing the production of inflammatory cytokines, which are molecules that contribute to the development of inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. This makes it a promising candidate for further research in these areas. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone. One direction is to investigate its potential as a therapeutic agent for various types of cancer and inflammatory diseases. Additionally, further research could be done to elucidate its mechanism of action and to optimize its pharmacokinetic properties. Finally, research could be done to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone involves the reaction of 4-phenylpiperazine-1-carboxylic acid with 2-methyl-4-nitro-phthalic anhydride in the presence of a dehydrating agent. The resulting intermediate is then reduced with hydrogen gas in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

2-methyl-4-[(4-phenyl-1-piperazinyl)carbonyl]-1(2H)-phthalazinone has shown promising results in various scientific research applications. It has been studied extensively for its potential as an anti-cancer agent, as it has been found to inhibit the growth of certain cancer cells. Additionally, it has been investigated for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.